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The designation "BY13" in the research and drug development landscape is not a singular
entity but rather a label attributed to a variety of distinct biological and chemical tools. Without a
more specific context, "BY13" can refer to several different products, each with a unique
function and application. This guide aims to clarify the potential identities of BY13 and awaits
your guidance to provide a detailed comparative analysis for the specific tool relevant to your
interests.

Below are the potential research tools identified under the "BY13" nomenclature. Please review
the following summaries to identify the tool of interest for a comprehensive comparison guide.

BY13 as a PROTAC Degrader in Oncology

A promising candidate in cancer research, BY13 is identified as a potent and selective
PROTAC (Proteolysis Targeting Chimera) degrader of the steroid receptor coactivator-3 (SRC-
3).

e Primary Function: BY13 is designed to induce the degradation of the SRC-3 protein, which
plays a crucial role in the development of endocrine resistance in breast cancer.[1]

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15544700#bc-rfq
https://www.benchchem.com/product/b15544700/docs?utm_src=pdf-body#navigating-the-identity-of-by13-a-multifaceted-research-tool
https://www.benchchem.com/product/b15544700/docs?utm_src=pdf-body#navigating-the-identity-of-by13-a-multifaceted-research-tool
https://www.benchchem.com/product/b15544700/docs?utm_src=pdf-body#navigating-the-identity-of-by13-a-multifaceted-research-tool
https://www.benchchem.com/product/b15544700/docs?utm_src=pdf-body#navigating-the-identity-of-by13-a-multifaceted-research-tool
https://www.benchchem.com/product/b15544700/docs?utm_src=pdf-body#navigating-the-identity-of-by13-a-multifaceted-research-tool
https://www.benchchem.com/product/b15544700/docs?utm_src=pdf-body#navigating-the-identity-of-by13-a-multifaceted-research-tool
https://www.benchchem.com/product/b15544700/docs?utm_src=pdf-body#navigating-the-identity-of-by13-a-multifaceted-research-tool
https://synapse.patsnap.com/drug/a7561d3f056443dd8a8e6960b66ab4b7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e Mechanism of Action: As a PROTAC, BY13 functions by linking the SRC-3 protein to the E3
ubiquitin ligase, thereby tagging SRC-3 for degradation by the proteasome. This selectively
blocks the estrogen receptor (ER) signaling pathway.[1]

o Therapeutic Area: Primarily investigated for its potential to overcome endocrine resistance in
breast cancer.[1]

o Developer: Chengdu Baiyu Pharmaceutical Co. Ltd. is associated with a drug designated
"BY-13," which is described as a TLR modulator for immune system diseases like systemic
lupus erythematosus. It is possible this is a distinct compound from the SRC-3 degrader.[1]

BY13 in Pharmacokinetic Studies of Bevacizumab

In the context of biopharmaceutical analysis, "BY13" is part of the product code AMS.BEB-
BY13, which corresponds to a Biotinylated Anti-Bevacizumab Antibody (clone AY13).

e Primary Function: This antibody is used as a critical reagent in immunoassays to detect and
quantify the cancer drug bevacizumab (brand name Avastin®) in biological samples.[2][3][4]

[5]

o Application: It is primarily utilized in pharmacokinetic (PK) and pharmacodynamic (PD)
studies to understand the absorption, distribution, metabolism, and excretion of
bevacizumab.[2][3]

o Methodology: It is a key component in developing bridging ELISAs for bevacizumab
detection in serum.[3][4]

BY13 Monoclonal Antibodies in Imnmunology and Cell
Biology

The "BY13" identifier is also associated with several monoclonal antibodies targeting different
proteins:

e BN13: An Anti-human CTLA-4 Antibody: This monoclonal antibody targets the cytotoxic T-
lymphocyte-associated protein 4 (CTLA-4), an immune checkpoint protein. It is used in
cancer immunotherapy research to block CTLA-4 and enhance anti-tumor immune
responses.[6]
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e BV13: An Anti-mouse CDH5 (VE-Cadherin) Antibody: This rat monoclonal antibody is
specific for mouse Cadherin-5, an essential protein in cell-to-cell adhesion in endothelial
cells. It is employed in research areas such as angiogenesis and vascular biology, with
applications in Western blotting, immunohistochemistry, and flow cytometry.[7]

e B-B13: An Anti-human IL-13 Antibody: This mouse monoclonal antibody is used to detect
and neutralize human Interleukin-13 (IL-13), a cytokine involved in allergic inflammation and
other immune responses. Its applications include ELISA, ELISPOT, and neutralization
assays.[8]

BY13 as a Kinase Inhibitor

In the field of signal transduction, "Compound 13" is described as a B-Raf inhibitor.

e Primary Function: This compound is a potent inhibitor of B-Raf and C-Raf kinases, which are
components of the MAPK/ERK signaling pathway often dysregulated in cancer.[9]

» Application: It serves as a research tool to study the roles of Raf kinases in cancer cell
proliferation and survival.[9]

Next Steps

To provide you with a valuable and accurate comparison guide, please specify which of the
"BY13" research tools listed above is relevant to your work. Once you have identified the
correct tool, we will proceed with a comprehensive analysis, including:

A detailed comparison with alternative research tools.

A summary of quantitative performance data in structured tables.

Detailed experimental protocols for key applications.

Diagrams of relevant signaling pathways and experimental workflows.

We look forward to your clarification to proceed with your request.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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